Cas no 2418650-15-2 (3-Fluorosulfonyloxy-5-(3-methoxy-2,2-dimethylpyrrolidine-1-carbonyl)pyridine)

3-Fluorosulfonyloxy-5-(3-methoxy-2,2-dimethylpyrrolidine-1-carbonyl)pyridine is a specialized fluorosulfonyloxy-substituted pyridine derivative, designed for applications in synthetic organic chemistry and pharmaceutical intermediates. Its key structural features include a reactive fluorosulfonyloxy group, which facilitates efficient nucleophilic substitution reactions, and a sterically hindered pyrrolidine carbonyl moiety, enhancing stability and selectivity in transformations. The methoxy and dimethyl substitutions further contribute to controlled reactivity, making it suitable for precise functionalization in complex molecular architectures. This compound is particularly valuable in cross-coupling and heterocyclic synthesis, offering a balance between reactivity and handling stability under controlled conditions. Its high purity and well-defined structure ensure reproducibility in advanced synthetic workflows.
3-Fluorosulfonyloxy-5-(3-methoxy-2,2-dimethylpyrrolidine-1-carbonyl)pyridine structure
2418650-15-2 structure
Product Name:3-Fluorosulfonyloxy-5-(3-methoxy-2,2-dimethylpyrrolidine-1-carbonyl)pyridine
CAS No:2418650-15-2
MF:C13H17FN2O5S
MW:332.347885847092
CID:5359318
PubChem ID:154881277
Update Time:2025-05-22

3-Fluorosulfonyloxy-5-(3-methoxy-2,2-dimethylpyrrolidine-1-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • Z4262437550
    • 3-Fluorosulfonyloxy-5-(3-methoxy-2,2-dimethylpyrrolidine-1-carbonyl)pyridine
    • 5-(3-methoxy-2,2-dimethylpyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate
    • Inchi: 1S/C13H17FN2O5S/c1-13(2)11(20-3)4-5-16(13)12(17)9-6-10(8-15-7-9)21-22(14,18)19/h6-8,11H,4-5H2,1-3H3
    • InChI Key: AHYCAOMTEFVLEH-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(OC1=CN=CC(=C1)C(N1CCC(C1(C)C)OC)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 519
  • XLogP3: 1.1
  • Topological Polar Surface Area: 94.2

3-Fluorosulfonyloxy-5-(3-methoxy-2,2-dimethylpyrrolidine-1-carbonyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26690217-1g
2418650-15-2 90%
1g
$0.0 2023-09-11
Enamine
EN300-26690217-1.0g
5-(3-methoxy-2,2-dimethylpyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate
2418650-15-2 95.0%
1.0g
$0.0 2025-03-20

Additional information on 3-Fluorosulfonyloxy-5-(3-methoxy-2,2-dimethylpyrrolidine-1-carbonyl)pyridine

3-Fluorosulfonyloxy-5-(3-methoxy-2,2-dimethylpyrrolidine-1-carbonyl)pyridine: A Comprehensive Overview

The compound CAS No. 2418650-15-2, known as 3-Fluorosulfonyloxy-5-(3-methoxy-2,2-dimethylpyrrolidine-1-carbonyl)pyridine, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced drug delivery systems and electronic materials.

The molecular structure of 3-Fluorosulfonyloxy-5-(3-methoxy-2,2-dimethylpyrrolidine-1-carbonyl)pyridine is characterized by a pyridine ring substituted with a fluorosulfonyloxy group at the 3-position and a 3-methoxy-2,2-dimethylpyrrolidine carbonyl group at the 5-position. This substitution pattern imparts the molecule with both electronic and steric properties that are highly desirable in various chemical applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its fluorosulfonyloxy group contributes to enhanced bioavailability and stability, while the pyrrolidine moiety provides flexibility and compatibility with biological systems. Researchers have explored its use as a precursor for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and antiviral drug development.

In addition to its pharmaceutical applications, 3-Fluorosulfonyloxy-5-(3-methoxy-2,2-dimethylpyrrolidine-1-carbonyl)pyridine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, facilitating its integration into cutting-edge materials research.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of intermediate fluorosulfonic acid derivatives and their subsequent coupling with pyrrolidine-containing precursors. The optimization of reaction conditions has significantly improved yields and purity levels, making large-scale production feasible.

From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of CAS No. 2418650-15-2. Studies suggest that under controlled conditions, the compound exhibits moderate biodegradation rates, which aligns with current sustainability goals in the chemical industry.

In conclusion, 3-Fluorosulfonyloxy-5-(3-methoxy-2,2-dimethylpyrrolidine-1-carbonyl)pyridine represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with ongoing advancements in synthesis and application research, position it as a key player in future innovations within pharmaceuticals and materials science.

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